6-[2-(1H-Imidazol-1-yl)-3-methyl-1H-indol-1-yl]hexanoic acid

• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 6-(2-imidazol-1-yl-3-methylindol-1-yl)hexanoic acid
• InChI: InChI=1S/C18H21N3O2/c1-14-15-7-4-5-8-16(15)21(11-6-2-3-9-17(22)23)18(14)20-12-10-19-13-20/h4-5,7-8,10,12-13H,2-3,6,9,11H2,1H3,(H,22,23)
• InChI Key: MGEMQDPIZUQSDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=CC=CC=C12)CCCCCC(=O)O)N3C=CN=C3
• CAS No.: 90834-04-1

Description

6-[2-(1H-Imidazol-1-yl)-3-methyl-1H-indol-1-yl]hexanoic acid is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(5-Formylpentyl)-3-methyl-2-(1-imidazolyl)indole (115 mg) is dissolved in dimethylformamide (1.0 ml) and pyridinium dichromate (300 mg) added all at once. The mixture is stirred overnight at room temperature, then diluted with chloroform, and the combined filtrate is extracted with 0.1N aqueous sodium hydroxide (2 ml). The aqueous extract is acidified to about pH 5.5-6.0 and extracted with chloroform. The chloroform extract is dried and concentrated in vacuo. Purification by chromatography on silica gel yields 1-(5-carboxypentyl)-2-(1-imidazolyl)-3-methylindole.